Cas no 2279-84-7 (Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester)
2279-84-7 structure
Product Name:Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester
CAS No:2279-84-7
MF:C8H18NO3PS2
MW:271.337180614471
CID:264403
PubChem ID:200587
Update Time:2025-04-19
Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester
- 2-diethoxyphosphinothioylsulfanyl-N,N-dimethylacetamide
- Phosphorodithioic acid, O,O-diethyl S-(2-(dimethylamino)-2-oxoethyl) ester
- BRN 1793590
- DTXSID60177328
- O,O-Diethyl S-(N,N-dimethylcarbamoylmethyl) phosphorodithioate
- 2279-84-7
- 4-04-00-00254 (Beilstein Handbook Reference)
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- Inchi: 1S/C8H18NO3PS2/c1-5-11-13(14,12-6-2)15-7-8(10)9(3)4/h5-7H2,1-4H3
- InChI Key: LGFKFEXFCYPXQC-UHFFFAOYSA-N
- SMILES: S(CC(N(C)C)=O)P(OCC)(OCC)=S
Computed Properties
- Exact Mass: 271.04674
- Monoisotopic Mass: 271.04657278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 38.77
Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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